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Compound of Interest

Compound Name: Ethyl 4-(2-oxopropyl)benzoate

Cat. No.: B1342161 Get Quote

This technical guide provides a comprehensive overview of Ethyl 4-(2-oxopropyl)benzoate, a

valuable compound in chemical research. This document is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its chemical identity, properties, synthesis, and spectral characterization.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is

ethyl 4-(2-oxopropyl)benzoate.[1] Its chemical structure consists of an ethyl benzoate core

substituted at the para-position with a 2-oxopropyl group.

Key Structural Features:

An aromatic benzene ring.

An ethyl ester functional group (-COOCH₂CH₃).

A ketone functional group within a propyl side chain (-CH₂COCH₃).

The presence of these distinct functional groups, namely the ketone and the ester, allows for a

variety of chemical transformations, making it a versatile building block in organic synthesis.[1]
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The fundamental physical and chemical properties of Ethyl 4-(2-oxopropyl)benzoate are

summarized in the table below for easy reference.

Property Value Reference

CAS Number 73013-51-1 [1][2]

Molecular Formula C₁₂H₁₄O₃ [1][2]

Molecular Weight 206.24 g/mol [1][2]

InChI Key
RJNSZJDYXNBUEF-

UHFFFAOYSA-N
[1]

Purity Typically ≥95% [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of Ethyl 4-(2-
oxopropyl)benzoate. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary

technique used for this purpose.[1]

¹³C NMR Chemical Shifts (Predicted) Description

Downfield region
Two distinct signals for the ester and ketone

carbonyl carbons.

120-140 ppm Signals corresponding to the aromatic carbons.

Upfield region
Signals for the aliphatic carbons of the ethyl and

oxopropyl groups.

Note: The table presents predicted chemical shift regions as detailed in the literature;

experimental values may vary based on solvent and instrument parameters.[1]

Experimental Protocols
The following sections detail key experimental methodologies related to Ethyl 4-(2-
oxopropyl)benzoate.
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A primary method for synthesizing Ethyl 4-(2-oxopropyl)benzoate is through the esterification

of 4-(2-oxopropyl)benzoic acid.[1]

Methodology:

Combine 4-(2-oxopropyl)benzoic acid and an excess of ethanol in a round-bottom flask.

Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Heat the reaction mixture to reflux. The reaction is typically monitored by thin-layer

chromatography (TLC) until the starting material is consumed.

Upon completion, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure.

Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated

sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield

the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure Ethyl 4-(2-
oxopropyl)benzoate.

The ester functional group can be cleaved through hydrolysis under basic conditions

(saponification) to yield the corresponding carboxylic acid.[1]

Methodology:

Dissolve Ethyl 4-(2-oxopropyl)benzoate in a suitable solvent mixture, such as ethanol and

water.

Add an aqueous solution of a strong base, typically sodium hydroxide.[1]

Heat the mixture to reflux and monitor the reaction by TLC.
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Once the reaction is complete, cool the mixture and remove the ethanol under reduced

pressure.

Acidify the aqueous residue with a strong acid (e.g., hydrochloric acid) to precipitate the 4-(2-

oxopropyl)benzoic acid.

Collect the solid product by filtration, wash with cold water, and dry to obtain the hydrolyzed

product.

Visualization of Chemical Structure
The following diagram illustrates the chemical structure of Ethyl 4-(2-oxopropyl)benzoate.

Caption: Chemical structure of Ethyl 4-(2-oxopropyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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